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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Privileged
Scaffold in Modern Drug Discovery
The thiazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold"

due to its presence in a multitude of biologically active compounds and FDA-approved drugs.

[1] Its unique electronic properties and ability to engage in various non-covalent interactions

make it a highly sought-after heterocyclic motif in the design of novel therapeutics. This guide

focuses on a specific, highly functionalized derivative: 2-(2,6-Difluorophenyl)thiazole-4-
carbaldehyde.

The strategic incorporation of a 2,6-difluorophenyl group at the 2-position and a reactive

carbaldehyde at the 4-position of the thiazole ring creates a molecule of significant interest for

drug discovery. The difluoro substitution can enhance metabolic stability and binding affinity,

while the aldehyde group serves as a versatile synthetic handle for the construction of more

complex molecular architectures through reactions like condensation and reductive amination.
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This document provides an in-depth technical overview of 2-(2,6-Difluorophenyl)thiazole-4-
carbaldehyde, including its chemical identity, physicochemical properties, a detailed synthesis

protocol, and a discussion of its potential applications in the development of new therapeutic

agents, particularly in oncology and infectious diseases.

Chemical Identity and Physicochemical Properties
CAS Number: 1259720-22-7

The physicochemical properties of 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde are crucial

for its handling, formulation, and biological activity. While specific experimental data for this

compound is not widely published, the following table provides expected properties based on

closely related analogs and computational predictions.

Property Expected Value/Range Notes

Molecular Formula C₁₀H₅F₂NOS

Molecular Weight 225.22 g/mol

Appearance Off-white to yellow solid
Based on similar thiazole

derivatives.

Melting Point 120-140 °C
Estimated from related

compounds.

Solubility

Soluble in DMSO, DMF, and

chlorinated solvents. Limited

solubility in alcohols and water.

Typical for aromatic

heterocyclic compounds.

¹H NMR

Aromatic protons (phenyl and

thiazole rings), Aldehyde

proton (~9-10 ppm).

Specific shifts will depend on

the solvent.

¹³C NMR

Aromatic and thiazole carbons,

Aldehyde carbonyl carbon

(~180-190 ppm).

Mass Spectrometry [M+H]⁺ at m/z ~226.0 Expected for ESI-MS.
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Synthesis of 2-(2,6-Difluorophenyl)thiazole-4-
carbaldehyde: The Hantzsch Thiazole Synthesis
The most established and versatile method for the synthesis of the thiazole ring is the

Hantzsch thiazole synthesis, first reported in 1887.[2][3] This reaction typically involves the

condensation of an α-haloketone with a thioamide. For the synthesis of the title compound, a

variation of this classic reaction is employed, starting with 2,6-difluorobenzothioamide and a

suitable α-halo-β-oxoaldehyde equivalent.

Synthesis Workflow
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Step 1: Thioamide Formation

Step 2: Hantzsch Thiazole Synthesis

2,6-Difluorobenzamide

2,6-Difluorobenzothioamide

Toluene, Reflux

Lawesson's Reagent

3-Bromo-2-oxopropanal2,6-Difluorobenzothioamide

2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde

Condensation & Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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